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Compound of Interest

Compound Name: Tetramethyllead

Cat. No.: B1204573

Tetramethyllead: A Comprehensive Technical
Guide

CAS Number: 75-74-1
Molecular Formula: CsH12Pb

This technical guide provides an in-depth overview of tetramethyllead (TML), a significant
organometallic compound. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical and physical
properties, synthesis protocols, and toxicological profile.

Molecular Structure and Properties

Tetramethyllead is an organolead compound characterized by a central lead atom covalently
bonded to four methyl groups.[1] The molecule adopts a tetrahedral geometry. It is a colorless,
volatile liquid with a slightly sweet odor, although it was often dyed in its application as a
gasoline additive.[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of tetramethyllead.
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Property Value Reference(s)
Molecular Weight 267.34 g/mol [3]
Appearance Colorless liquid [4]
Density 1.995 g/cm3 (at 20 °C) [4]
Melting Point -27.5°C [4]
Boiling Point 110 °C [4]
Flash Point 37.8°C [4]
Vapor Pressure 26 mmHg (at 20°C) [5]
Insoluble in water; soluble in
Solubility organic solvents like ether and  [4][6]
alcohol.
Spectroscopic Data
Spectrum Type Data Reference(s)
1H NMR (in CCla) 0 0.712 ppm [3]

The PbCHs* ion is one of the

Mass Spectrum S
principal ions.

[5]

Synthesis of Tetramethyllead

Several methods for the synthesis of tetramethyllead have been documented. The following

are key experimental approaches.

Experimental Protocol 1: Grighard Reaction

This method involves the reaction of a Grignard reagent, methylmagnesium chloride, with

lead(ll) chloride.[1]

Reaction:

4 CHsMgCl + 2 PbClz - (CH3)aPb + Pb + 4 MgCl2
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Methodology:

While detailed modern protocols are scarce due to the compound's hazardous nature and
discontinued use, historical accounts describe the reaction of methylmagnesium chloride with
lead(ll) chloride in diethyl ether.[1] The process yields tetramethyllead as the primary ether-
soluble product.[1] Extreme care is necessary due to the high volatility of both methyl chloride
(a precursor to the Grignard reagent) and the tetramethyllead product.[4]

Experimental Protocol 2: Reaction with Sodium-Lead
Alloy

This industrial method involves the reaction of methyl chloride with a sodium-lead alloy.[7]
Reaction:

4 NaPb + 4 CHsCl - (CHs)4Pb + 4 NaCl + 3 Pb

Methodology:

The synthesis is typically carried out in an autoclave. A sodium-lead alloy (commonly NaPb) is
reacted with methyl chloride.[7][8] The reaction often requires a catalyst, such as an aluminum-
based catalyst, to achieve reasonable yields of 60-75% in a shorter time frame.[8] The reaction
conditions, including temperature and pressure, must be carefully controlled due to the high
vapor pressure of the reactants and products.[8] After the reaction, tetramethyllead is
recovered from the reaction mass, which also contains lead and sodium chloride.[8]

Experimental Protocol 3: Using Dimethylzinc

An older method involves the reaction of dimethylzinc with lead(ll) chloride.[1]
Reaction:

2 (CHs)2Zn + 2 PbCl> - (CHs)4Pb + Pb + 2 ZnCl2

Methodology:

This procedure was noted by early researchers as being simpler and providing a purer product
with a higher yield compared to other methods of the time. However, detailed experimental
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conditions from modern sources are not readily available.[1]

Toxicology and Biological Effects

Tetramethyllead is highly toxic and can be absorbed through inhalation, skin contact, and
ingestion.[4] It primarily affects the central nervous system, kidneys, and cardiovascular

system.[4]
Acute Toxicity Data
Route of . ]
Test Type Species Dose/Duration  Reference(s)
Exposure
LDso Oral Rat 105 mg/kg [6]
LC Inhalation Rat >9840 mg/m3/1H  [6]
LDso Intraperitoneal Rat 90 mg/kg [6]
LDso Intravenous Rat 88 mg/kg [6]

Mechanism of Toxicity: Inhibition of Heme Synthesis

The primary mechanism of lead toxicity, including from its organic forms like tetramethyllead,
is the disruption of the heme biosynthesis pathway.[9][10] Lead inhibits several key enzymes in
this pathway, leading to an accumulation of precursors and a deficiency in heme.[9] Heme is a
crucial component of hemoglobin, cytochromes, and other essential proteins.[9]

The following diagram illustrates the points of inhibition by lead (Pb2*), the metabolic product of
tetramethyllead, in the heme synthesis pathway.
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Caption: Inhibition of Heme Synthesis by Lead.
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Neurotoxicity

Organic lead compounds are potent neurotoxins.[11] The neurotoxic effects of lead are
complex and involve multiple mechanisms, including interference with neurotransmitter
systems and disruption of calcium-dependent cellular processes.[12] Lead can cross the blood-
brain barrier and accumulate in the brain, leading to a range of neurological symptoms such as

insomnia, delirium, seizures, and coma.[4][12]

The following diagram illustrates the logical flow from exposure to neurotoxic effects.
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Caption: Pathway from Tetramethyllead Exposure to Neurotoxicity.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1204573?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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